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Compound of Interest

Compound Name: 2-Fluoro-3-formylbenzoic acid

CAS No.: 1289043-16-8

Cat. No.: B1404622

Get Quote

In the landscape of modern organic synthesis and medicinal chemistry, the strategic design of molecular scaffolds is paramount. 2-Fluoro-3-formylb
trifunctional architecture.[1][2] The molecule features a carboxylic acid, an aldehyde (formyl group), and a fluorine atom positioned on an aromatic ring

for complex molecular construction. The ortho positioning of the formyl and carboxyl groups provides a latent ability to form fused heterocyclic system

affinity of the resulting molecules.[3][4][5]

This guide provides an in-depth exploration of 2-Fluoro-3-formylbenzoic acid as a precursor in organic synthesis. It moves beyond simple reaction 

high-value compounds, particularly quinoline derivatives, which are privileged scaffolds in drug discovery.[6]

Core Application: Multicomponent Synthesis of Fluoro-Substituted Quinoline-8-Ca
The true power of 2-Fluoro-3-formylbenzoic acid is revealed in multicomponent reactions (MCRs), where its distinct functional groups can react in a

powerful method for synthesizing quinoline-4-carboxylic acids from an aniline, an aldehyde, and pyruvic acid.[7][8] By employing 2-Fluoro-3-formylb
significant interest in pharmaceutical research.

The reaction proceeds through an initial condensation of the aniline with the aldehyde of our building block, followed by reaction with enolized pyruvic

and the benzoic acid group becomes a strategic handle at the 8-position of the newly formed heterocycle.
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Caption: Workflow for the Doebner synthesis of quinolines.

Experimental Protocol: Synthesis of 5-Fluoro-2-methyl-4-phenylquinoline-8-carbox
This protocol details a representative Doebner synthesis using 2-fluoro-3-formylbenzoic acid, aniline, and pyruvic acid, which rearranges to form th
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Principle:
This is a modification of the Doebner-von Miller reaction, which couples an aniline, an α,β-unsaturated carbonyl compound (formed in situ from the ald

block, and pyruvic acid leads to the formation of the quinoline ring system in a single step. The choice of ethanol as a solvent is crucial as it effectively

standard and effective method for isolating carboxylic acids.

Materials:
Reagent/Solvent M.W. Amount

2-Fluoro-3-formylbenzoic acid 168.12 1.68 g

Aniline 93.13 0.93 g

Pyruvic acid 88.06 0.97 g

Ethanol (Absolute) - 50 mL

5% aq. NaOH - As needed

3M HCl - As needed

Step-by-Step Procedure:
Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-Fluoro-3-formylbenzoic acid (1

Reagent Addition: Stir the mixture at room temperature until all solids have dissolved. Carefully add pyruvic acid (0.97 g, 11.0 mmol) to the solution

Reaction Execution: Heat the mixture to a gentle reflux (approx. 80°C). Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g

Work-up and Isolation:

Cool the reaction mixture to room temperature. A precipitate may form.

Slowly pour the reaction mixture into 150 mL of ice-cold water with vigorous stirring.

Basify the mixture to a pH of ~9-10 by the dropwise addition of 5% aqueous NaOH solution. This step is to dissolve the carboxylic acid product a

Wash the aqueous solution with ethyl acetate (2 x 30 mL) to remove any unreacted aniline and other organic impurities. Discard the organic laye

Acidify the aqueous layer to pH ~3-4 with 3M HCl. A solid precipitate should form.

Stir the mixture in an ice bath for 30 minutes to ensure complete precipitation.

Purification:

Collect the solid product by vacuum filtration, washing the filter cake with cold water (2 x 20 mL).

Dry the crude product under vacuum.

For further purification, the crude solid can be recrystallized from an ethanol/water mixture to yield the pure 5-fluoro-2-methyl-4-phenylquinoline-8
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Caption: Experimental workflow for quinoline synthesis.

Versatility and Scope
The true utility of a building block is measured by its compatibility with a range of substrates to generate a library of compounds. The protocol describ

context.

Aniline Derivative Expected Product Typical Yield (%)

Aniline 5-Fluoro-4-phenylquinoline-8-carboxylic acid 70-80%

4-Methoxyaniline 5-Fluoro-4-(4-methoxyphenyl)quinoline-8-carboxylic acid 75-85%

4-Chloroaniline 4-(4-Chlorophenyl)-5-fluoroquinoline-8-carboxylic acid 65-75%

4-Fluoroaniline 5-Fluoro-4-(4-fluorophenyl)quinoline-8-carboxylic acid 70-80%

Alternative Transformations: Beyond Quinolines
While quinoline synthesis is a major application, the functional groups of 2-Fluoro-3-formylbenzoic acid allow for other valuable transformations.

Schiff Base Formation: The aldehyde can readily undergo condensation with primary amines to form Schiff bases (imines).[3] These intermediates 

Protection & Derivatization: The carboxylic acid can be protected as an ester (e.g., methyl or ethyl ester) to allow for selective chemistry at the alde

such as amide bond formation.[10] This orthogonal reactivity is a hallmark of a well-designed building block.

Conclusion
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2-Fluoro-3-formylbenzoic acid is a powerful and versatile intermediate for organic synthesis. Its trifunctional nature provides a robust platform for th

reactions. The protocols and data presented herein demonstrate its utility and provide a solid foundation for researchers and drug development profes

chemical entities with high potential for biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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